N-[(5-chlorothiophen-2-yl)methyl]-2-cyano-3-(furan-2-yl)-N-methylprop-2-enamide

• IUPAC Name: N-[(5-chlorothiophen-2-yl)methyl]-2-cyano-3-(furan-2-yl)-N-methylprop-2-enamide
• InChI: InChI=1S/C14H11ClN2O2S/c1-17(9-12-4-5-13(15)20-12)14(18)10(8-16)7-11-3-2-6-19-11/h2-7H,9H2,1H3
• InChI Key: VDLJMWPGVHOPML-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(S1)Cl)C(=O)C(=CC2=CC=CO2)C#N
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It likely has a complex, multi-ring structure due to the presence of the furan and thiophene rings. The chlorine atom is likely attached to the thiophene ring, while the amide and nitrile groups are likely attached to the main carbon chain.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid, while the amide group could participate in condensation reactions. The aromatic furan and thiophene rings might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and structure. For example, the presence of the polar amide and nitrile groups could increase its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Synthesis and Structural Analysis

N-[(5-chlorothiophen-2-yl)methyl]-2-cyano-3-(furan-2-yl)-N-methylprop-2-enamide is a compound that could potentially be involved in various research areas, including the synthesis of novel heterocyclic compounds and the exploration of their properties. Although direct studies on this specific compound are scarce, insights can be drawn from research on structurally related compounds. For instance, the synthesis and structural analysis of related furan and thiophene derivatives have been reported, providing valuable insights into the potential reactivity and applications of similar compounds in medicinal chemistry and material science (Galešić & Vlahov, 1990)[https://consensus.app/papers/structure-5pbromophenyl-nnbis2chloroethyl2furamide-galešić/f8cce94143f35754a626a6376783ca0d/?utm_source=chatgpt].

Antimicrobial and Antiprotozoal Activity

Compounds containing furan and thiophene moieties, similar to N-[(5-chlorothiophen-2-yl)methyl]-2-cyano-3-(furan-2-yl)-N-methylprop-2-enamide, have been explored for their antimicrobial and antiprotozoal activities. Studies have shown that novel heterocycles derived from chromonyl-2(3H)-furanone exhibit promising antimicrobial activities, indicating that related compounds could also possess significant biological activities (Ramadan & El‐Helw, 2018)[https://consensus.app/papers/synthesis-antimicrobial-activity-evaluation-some-novel-ramadan/2b647428272d5dd8a011c0d33c3c86a9/?utm_source=chatgpt]. Additionally, novel dicationic imidazo[1,2-a]pyridines, structurally related to the compound of interest, have demonstrated significant antiprotozoal effects, suggesting potential applications in the development of new treatments for protozoal infections (Ismail et al., 2004)[https://consensus.app/papers/novel-imidazo12apyridines-ismail/919eb949cebe5309a0f60d1a6cf63c63/?utm_source=chatgpt].

Pharmacological Evaluations and Antioxidant Activity

The pharmacological evaluation of compounds structurally related to N-[(5-chlorothiophen-2-yl)methyl]-2-cyano-3-(furan-2-yl)-N-methylprop-2-enamide has been a subject of interest in recent research. For example, novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and tested for their antidepressant and antianxiety activities, highlighting the therapeutic potential of furan derivatives in neuropsychiatric disorders (Kumar et al., 2017)[https://consensus.app/papers/design-synthesis-evaluation-novel-derivatives-kumar/e912f6c3ad7e534bb1742e83aaf31e28/?utm_source=chatgpt]. Moreover, novel chalcone derivatives have been synthesized and evaluated for their antioxidant activities, underscoring the importance of furan and thiophene moieties in the development of potential antioxidant agents (Prabakaran et al., 2021)[https://consensus.app/papers/synthesis-admet-qsar-modeling-studies-novel-chalcone-prabakaran/e50ef1f700ce5a86a7342c6c4dc89297/?utm_source=chatgpt].

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. This could include investigating its reactivity, determining its physical and chemical properties, and assessing its biological activity.